3-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 3-[[[(2S)-2-aminopropanoyl]-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H27N3O3/c1-14(19)17(22)20(2)11-16-9-6-10-21(12-16)18(23)24-13-15-7-4-3-5-8-15/h3-5,7-8,14,16H,6,9-13,19H2,1-2H3/t14-,16?/m0/s1
• InChI Key: OERQWKFTWWGTTF-LBAUFKAWSA-N
• Canonical SMILES: CC(C(=O)N(C)CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: C[C@@H](C(=O)N(C)CC1CCCN(C1)C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C18H27N3O3
• Molecular Weight: 333.4 g/mol

Description

Structure and Synthesis “3-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester” is a piperidine-derived compound featuring a benzyl ester group at the 1-position and a methyl-amino-propionyl side chain at the 3-position. The (S)-configuration of the 2-amino-propionyl moiety is critical for stereochemical specificity, which may influence biological interactions or synthetic pathways.

Such methods likely apply to the target compound, where acylation of a piperidine intermediate with an (S)-2-amino-propionyl-methyl-amino reagent would yield the final product.

Its molecular formula is inferred as C₁₈H₂₆N₃O₃ (based on analogs in and ), with a predicted molecular weight of approximately 332.4 g/mol. Stability data are unavailable, but related N-acylated piperidines are reported as solids or oils , suggesting similar physical states.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester typically involves multiple steps, including the formation of the piperidine ring, the introduction of the amino-propionyl group, and the esterification with benzyl alcohol. Common synthetic routes may include:

Formation of Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of Amino-Propionyl Group: This step often involves the use of protecting groups to ensure selective reactions.

Esterification: The final step involves the reaction of the carboxylic acid with benzyl alcohol under acidic or basic conditions to form the ester.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to maximize yield and purity. This often includes the use of automated reactors, continuous flow chemistry, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

3-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ester group to an alcohol or the amino group to a primary amine.

Substitution: Nucleophilic substitution reactions can replace functional groups with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like sodium hydroxide (NaOH) or hydrochloric acid (HCl) can facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

3-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological targets.

Medicine: Investigated for its potential therapeutic effects, including as a precursor to drug candidates.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate biological pathways, leading to various physiological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

• Acyl Modifications : Replacing propionyl with 3-methyl-butyryl (C₂₀H₃₁N₃O₃ ) introduces branching, which could stabilize protein-binding interactions but increase metabolic resistance.

Stereochemical and Structural Impact

• The (S)-configuration in the target compound’s amino-propionyl group is critical for chiral recognition in biological systems. In contrast, the (R)-configured isopropyl analog may exhibit divergent binding affinities.
• Spiro-piperidine derivatives (e.g., 1-acyl-3',4'-dihydroquinolines ) demonstrate that piperidine ring rigidity influences conformational stability, a factor relevant to the target compound’s 3D structure.

Biological Activity

3-{[((S)-2-Amino-propionyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester (CAS 1353960-74-3) is a complex organic compound with significant potential in medicinal chemistry. Its unique structure, featuring a piperidine ring and an amino acid derivative, suggests various biological activities, particularly in neuropharmacology and enzyme modulation.

Chemical Structure and Properties

• Molecular Formula : C₁₈H₂₇N₃O₃
• Molecular Weight : 327.43 g/mol
• Structural Features :
  • Piperidine core
  • Benzyl ester group
  • Amino acid side chain

The presence of the benzyl ester enhances solubility and stability, making it suitable for biological applications.

Neuropharmacological Effects

Research indicates that compounds similar to this benzyl ester exhibit significant interactions with neurotransmitter systems. Notably, studies have shown that related compounds can inhibit gamma-secretase activity, which is relevant in Alzheimer's disease research. This suggests potential neuroprotective effects or cognitive enhancement properties through modulation of neurotransmitter pathways.

Enzyme Interaction Studies

Preliminary data suggest that this compound may modulate receptor activity or enzyme function. Interaction studies have focused on understanding how it influences biological targets, particularly those involved in neurotransmission and metabolic processes. For instance, its structural similarities to known inhibitors of key enzymes indicate potential applications in treating neurodegenerative conditions .

Study on Gamma-Secretase Inhibition

A study exploring the inhibition of gamma-secretase by related piperidine derivatives revealed that modifications to the amino acid side chain significantly affect inhibitory potency. The findings suggest that the benzyl ester enhances interaction with the enzyme's active site, leading to increased efficacy.

Cytotoxicity and Antimicrobial Activity

In vitro assays have demonstrated that related compounds exhibit cytotoxic effects against various cancer cell lines. For example, derivatives of piperidine-based compounds have shown IC₅₀ values in the low micromolar range against human cancer cell lines, indicating promising anticancer properties .

Comparative Analysis with Similar Compounds

Compound Name	Molecular Formula	Unique Features
4-{[((S)-2-Amino-propionyl)-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	C₁₄H₂₇N₃O₂	Lacks one carbon compared to the main compound
3-{[(S)-2-Amino-3-methylbutanoic acid]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	C₁₆H₃₁N₃O₃	Contains a branched amino acid structure
4-{[(4-Amino-benzylamino)-methyl]}-piperidine-1-carboxylic acid tert-butyl ester	C₁₈H₂₉N₃O₂	Incorporates an aromatic ring, enhancing lipophilicity

This table illustrates how variations in the structure of piperidine derivatives can lead to distinct biological activities, highlighting the importance of structural optimization in drug design.